Cas no 1001786-13-5 (1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole)

1-(3-Chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole is a specialized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a 3-chlorobenzoyl group and a 4-fluorophenylsulfanyl moiety, which may enhance binding affinity and selectivity in target interactions. The presence of methyl groups at the 3- and 5-positions of the pyrazole ring contributes to steric stability, while the sulfur linkage offers versatility for further functionalization. This compound is of interest for its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies.

1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole structure

1001786-13-5 structure

Product Name:1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole

CAS No:1001786-13-5

MF:C₁₈H₁₄ClFN₂OS

MW:360.832965373993

CID:6413128

PubChem ID:2134001

Update Time:2025-10-17

1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole
- (3-chlorophenyl)-[4-(4-fluorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]methanone
- (3-chlorophenyl)(4-((4-fluorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)methanone
- 1001786-13-5
- AKOS024608812
- F1581-0066
- Inchi： 1S/C18H14ClFN2OS/c1-11-17(24-16-8-6-15(20)7-9-16)12(2)22(21-11)18(23)13-4-3-5-14(19)10-13/h3-10H,1-2H3
- InChI Key： OIZICVATVUUAGT-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC(Cl)=C1)(N1C(C)=C(SC2=CC=C(F)C=C2)C(C)=N1)=O

Computed Properties

Exact Mass: 360.0499401g/mol
Monoisotopic Mass: 360.0499401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 60.2Å²

1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1581-0066-2μmol	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1581-0066-5μmol	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1581-0066-10μmol	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1581-0066-20μmol	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1581-0066-1mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1581-0066-2mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1581-0066-3mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1581-0066-4mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1581-0066-5mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1581-0066-10mg	1-(3-chlorobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole	1001786-13-5	90%+	10mg	$79.0	2023-05-17